![molecular formula C16H13N3O2 B1412426 3-Pyridin-4-yl-quinoxaline-2-carboxylic acid ethyl ester CAS No. 1310684-30-0](/img/structure/B1412426.png)
3-Pyridin-4-yl-quinoxaline-2-carboxylic acid ethyl ester
Overview
Description
“3-Pyridin-4-yl-quinoxaline-2-carboxylic acid ethyl ester” is a chemical compound with the molecular formula C16H13N3O2 . It is a structural motif found in numerous bioactive molecules .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported in several methodologies . A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The molecular structure of “this compound” is based on a pyridine scaffold, which is a simple six-membered heterocyclic structure found in various natural products, drug molecules, vitamins, and materials .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include a ring cleavage methodology reaction . This involves the remodeling of 3-formyl (aza)indoles/benzofurans .Scientific Research Applications
Synthesis and Characterization
- Intermediate for Anticoagulants : A study reported the X-ray powder diffraction data for a similar compound, indicating its importance as an intermediate in the synthesis of anticoagulants like apixaban (Qing Wang et al., 2017).
- Vasodilator Synthesis : Another research developed a process for synthesizing Beta-pyridine carboxylic acid ethyl ester from quinoline, highlighting its reduction to produce Beta-pyridyl carbinol, a known vasodilator (S. K. Shukla & G. R. Chaudhry, 2014).
- Green Chemistry Protocol : A facile synthesis of new quinoxalines from ethyl gallate was conducted, emphasizing a green chemistry approach for producing heterocyclic amines (R. N. Lima & A. Porto, 2017).
Potential Applications
- Antioxidant and Antibacterial Properties : Research on phenolic esters and amides of quinoline-4-carboxylic acid demonstrated significant in vitro antioxidant and antibacterial activities, suggesting the therapeutic potential of similar compounds (S. Shankerrao et al., 2013).
- Liquid Crystal Displays : The synthesis of ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates as dyes indicated their high orientation parameter in nematic liquid crystal, showing potential for application in liquid crystal displays (V. Bojinov & I. Grabchev, 2003).
Future Directions
properties
IUPAC Name |
ethyl 3-pyridin-4-ylquinoxaline-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c1-2-21-16(20)15-14(11-7-9-17-10-8-11)18-12-5-3-4-6-13(12)19-15/h3-10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKBYRUWTGHKMIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=CC=CC=C2N=C1C3=CC=NC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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